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Compound of Interest

Compound Name: Gly-Pro-AMC hydrobromide

CAS No.: 115035-46-6

Cat. No.: B555460

Get Quote

This guide provides an in-depth overview of Gly-Pro-AMC hydrobromide, a crucial

fluorogenic substrate for researchers, scientists, and professionals in drug development. It

details its chemical properties, its application in enzyme activity assays, and the relevant

biological pathways.

Core Molecular Data
Gly-Pro-AMC (Glycyl-L-proline 7-amido-4-methylcoumarin) hydrobromide is a widely used

reagent in biochemical assays. Its fundamental molecular attributes are summarized below.

Property Value

Molecular Formula C₁₇H₁₉N₃O₄・HBr[1][2] or C₁₇H₂₀BrN₃O₄[3][4]

Molecular Weight 410.3 g/mol [1][2] or 410.26 g/mol [3][4][5]

CAS Number 115035-46-6[1][2][3][5]

Appearance Off-white to light yellow solid[5]

Purity Typically >97%[1] or ≥98%[2][3]
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Application in Enzyme Activity Assays
Gly-Pro-AMC hydrobromide is primarily utilized as a fluorogenic substrate for the detection of

dipeptidyl peptidase IV (DPP-IV/CD26) activity.[4][5] It is also used to study the activity of other

proteases such as DPP7, DPP8, FAP, and PREP.[1] The principle of the assay is based on the

enzymatic cleavage of the Gly-Pro dipeptide from the non-fluorescent substrate. This cleavage

releases the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule. The resulting

fluorescence can be quantified to determine the enzyme's activity.

The fluorescence of the liberated AMC is typically measured at an excitation wavelength of

340-360 nm and an emission wavelength of 440-460 nm.[2]

The following is a generalized protocol for measuring DPP-IV activity using Gly-Pro-AMC
hydrobromide.

Materials:

Gly-Pro-AMC hydrobromide substrate solution (e.g., 50 µM in assay buffer)[4][5]

DPP-IV enzyme source (e.g., purified enzyme, cell lysate, or serum)

Assay Buffer (e.g., Tris-HCl, pH 8.0)

96-well black microplate

Fluorometric microplate reader

Procedure:

Prepare the Gly-Pro-AMC hydrobromide substrate solution in the assay buffer to the

desired final concentration.

Pipette the enzyme sample into the wells of the 96-well microplate.

Initiate the reaction by adding the Gly-Pro-AMC hydrobromide substrate solution to each

well.

Incubate the plate at 37°C for a specified period (e.g., 20 minutes).[5]
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Measure the fluorescence intensity at an excitation wavelength of ~350 nm and an emission

wavelength of ~450 nm.[5]

The enzyme activity is proportional to the rate of increase in fluorescence.

Biological Significance and Signaling Pathways
DPP-IV is a serine exopeptidase that cleaves X-proline dipeptides from the N-terminus of

polypeptides. It plays a significant role in various physiological processes, including glucose

metabolism, immune regulation, and inflammation. A key substrate of DPP-IV is the incretin

hormone glucagon-like peptide-1 (GLP-1), which stimulates insulin secretion. By inactivating

GLP-1, DPP-IV reduces insulin secretion. Therefore, inhibitors of DPP-IV are a major class of

drugs for the treatment of type 2 diabetes.

The following diagram illustrates the workflow for a typical DPP-IV inhibition assay using Gly-
Pro-AMC hydrobromide.

DPP-IV Inhibition Assay Workflow

Preparation

Reaction Incubation Detection & Analysis
Prepare DPP-IV Enzyme Solution

Mix Enzyme and Inhibitor
(Pre-incubation)

Prepare Gly-Pro-AMC
Substrate Solution

Add Substrate to Initiate ReactionPrepare Inhibitor/Test Compound Incubate at 37°C Measure Fluorescence
(Ex: 350nm, Em: 450nm)

Data Analysis:
Calculate % Inhibition

Click to download full resolution via product page

Caption: Workflow for a DPP-IV inhibition assay.

The signaling pathway involving DPP-IV and its substrate GLP-1 is critical in glucose

homeostasis. The diagram below outlines this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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